3-Cyclopropyl-1-[1-(quinoline-2-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-[1-(quinoline-2-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C21H22N4O3/c26-19-13-24(21(28)25(19)16-6-7-16)15-9-11-23(12-10-15)20(27)18-8-5-14-3-1-2-4-17(14)22-18/h1-5,8,15-16H,6-7,9-13H2
• InChI Key: YAABEPRIDCSSSS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C(=O)C4=NC5=CC=CC=C5C=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

3-Cyclopropyl-1-[1-(quinoline-2-carbonyl)piperidin-4-yl]imidazolidine-2,4-dione is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Antimicrobial Applications

• A study by German et al. (2008) focused on synthesizing and evaluating a series of 1-cyclopropyl-8-methoxy-quinazoline-2,4-diones for their antimicrobial activity against gyrase resistance mutants and wild-type strains of Escherichia coli. The research aimed at lowering the minimum inhibitory concentration (MIC) in gyrase resistance mutants compared to wild-type strains, identifying structural features that enhance activity against both mutant and wild-type cells, which could guide the selection of antimicrobial agents in early-stage development (German et al., 2008).

Synthesis and Pharmacological Activities

• Vellalacheruvu et al. (2017) described the synthesis of thiazolidine-2,4-dione derivatives, including quinoline attached imidazoline derivatives, highlighting their diverse pharmacological activities. The study elaborated on the synthesis methods and the potential applications of these compounds in treating various pathophysiological conditions such as diabetes, cancer, and microbial infections (Vellalacheruvu et al., 2017).

Chemical Synthesis and Rearrangements

• Brandi et al. (1986) investigated the thermal rearrangement of isoxazolidines, obtained by cycloaddition with methylene cyclopropane, to piperidin-4-one derivatives, including indolizidine and quinolizidine derivatives. This research provides insights into the synthetic pathways and potential applications of such rearrangements in producing complex heterocyclic compounds (Brandi et al., 1986).